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Frequently Asked Questions (FAQ)

e Q1: What is the relationship between FTD/TPI-induced neutropenia and treatment efficacy?
Clinical evidence consistently shows that in patients with metastatic colorectal cancer (mCRC), the
development of neutropenia, particularly in the early treatment cycles, is associated with significantly
better survival outcomes. This suggests neutropenia may be a useful pharmacodynamic marker for

treatment efficacy in research settings [1] [2] [3].

¢ Q2: How can Granulocyte Colony-Stimulating Factor (G-CSF) be used in management? G-CSF
prophylaxis is an effective strategy to maintain dose intensity. A real-world study demonstrated that a
5-day course of filgrastim starting on day 15 of a 28-day cycle was commonly used. This approach
reduced the incidence of neutropenia and was associated with extended progression-free survival

(PFS) and overall survival (OS) [4] [5].

¢ Q3: What are the key risk factors for developing severe neutropenia? Identification of risk factors

helps in proactive monitoring. Key factors include:

o Renal Impairment: Creatinine clearance (Ccr) < 60 mL/min is a significant risk factor [3].

o Low Baseline Absolute Neutrophil Count (ANC): A lower pre-treatment neutrophil count
increases risk [3].

o Combination Therapy: The rate of severe neutropenia is higher with FTD/TPI + bevacizumab
compared to FTD/TPI monotherapy [1] [5].
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e Q4: When does severe neutropenia typically occur? Most cases of severe neutropenia occur during
the first two cycles of treatment. Early monitoring is crucial as grade 3/4 neutropenia in the first cycle

is an early predictor of efficacy [1] [2].

Summary of Clinical Evidence on FTD/TPI and
Neutropenia

The table below summarizes key quantitative findings from recent studies to aid in data comparison and

experimental context.

Study Patient Key Findings on Neutropenia & Management &
Focus Population Efficacy Outcomes

| SUNLIGHT Trial Analysis [1] | mCRC (Refractory); FTD/TPI + Bevacizumab |  Patients with severe
(Grade >3) neutropenia had longer OS (HR 0.37) and PFS (HR 0.41) than those without. ¢ Efficacy of
FTD/TPI + Bevacizumab was superior regardless of neutropenia. | * Severe neutropenia was manageable,
with or without G-CSF. ¢« Most cases occurred in the first two cycles. | | Real-World G-CSF Prophylaxis [4]
[5] | mCRC; FTD/TPI + G-CSF (Primary/Secondary) | * G-CSF reduced Grade >3 neutropenia to 14.5%. °
Secondary prophylaxis linked to longer median OS (17.5 mos) vs primary (9.7 mos). | * 68% of centers
initiated G-CSF on Day 15 of cycle. ¢ Protocol: 5-day filgrastim course. | | Early Neutropenia as Predictor
[2] | mCRC; FTD/TPI + Bevacizumab (n=94) | « Grade 3/4 neutropenia in 1st cycle (27.7% of pts) associated
with longer PFS (3.8 vs 2.7 mos). * Independent predictor of PFS in multivariate analysis. | - | | Risk Factor
Analysis [3] | mCRC; FTD/TPI (n=77) | » Renal impairment (Ccr <60 mL/min) and low baseline ANC
were key risk factors for severe early neutropenia. * Any neutropenia (Grade >1) in cycles 1-2 predicted

favorable OS (HR 0.43). | - |

Experimental Protocols & Workflows

For researchers designing studies, here are summaries of key methodologies from the cited literature.
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1. Protocol: Assessing Impact of G-CSF Prophylaxis

¢ Study Design: Real-world, multi-center, retrospective review [4] [5].

¢ Patient Cohort: mCRC patients who received =2 cycles of FTD/TPI plus G-CSF as primary or
secondary prophylaxis.

¢ Intervention: G-CSF (typically filgrastim) administered as a 5-day course, with initiation most
commonly on Day 15 of the 28-day FTD/TPI cycle.

¢ Data Collection:

Timing and duration of G-CSF.

Incidence of neutropenia (graded by CTCAE).

Dose delays and reductions due to neutropenia.

Treatment duration, PFS, and OS.

Analysis: Time-to-event endpoints (PFS, OS) analyzed using the Kaplan-Meier estimator.

o

(e]

o

[¢]

2. Protocol: Analyzing Early Neutropenia as a Predictive Biomarker

¢ Study Design: Single-center, retrospective cohort study [2].
¢ Patient Cohort: mCRC patients treated with FTD/TPI + Bevacizumab.
¢ Key Variable Definition:
o "Early Neutropenia": Grade 3 or 4 neutropenia occurring during the first cycle of treatment or
measured just before the start of the second cycle.
e Endpoints:
o Efficacy: Progression-Free Survival (PFS), Overall Survival (OS), Disease Control Rate (DCR).
o Statistical Analysis: Kaplan-Meier method for survival (log-rank test for comparison). Cox
proportional hazard analysis to identify independent predictive factors.

The following diagram illustrates the decision-making workflow for managing FTD/TPI-induced

neutropenia, integrating the evidence and protocols discussed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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